Cas no 88074-68-4 ( )
structure
Product Name:
CAS No:88074-68-4
MF:C21H43NO2
MW:341.571626901627
CID:992936
PubChem ID:232167
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- ETHYL 3-(HEXADECYLAMINO)PROPANOATE
- NSC-29347
- DTXSID901007929
- 88074-68-4
- AKOS005289776
- NSC29347
- Ethyl N-hexadecyl-beta-alaninate
-
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- MDL： MFCD10687272
- Inchi： 1S/C21H43NO2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-19-22-20-18-21(23)24-4-2/h22H,3-20H2,1-2H3
- InChI Key： QBANCYONYOPMOT-UHFFFAOYSA-N
- SMILES： O(CC)C(CCNCCCCCCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 341.329379614g/mol
- Monoisotopic Mass: 341.329379614g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 20
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.7
- Topological Polar Surface Area: 38.3Ų
Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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